Cas no 280-61-5 (1,4-Diphosphabicyclo[2.2.2]octane(6CI,8CI,9CI))

• Product Name: 1,4-Diphosphabicyclo[2.2.2]octane(6CI,8CI,9CI)
• CAS No: 280-61-5
• MF: C₆H₁₂P₂
• MW: 146.107003211975
• CID: 272268
• PubChem ID: 18386858
• Update Time: 2025-04-19

1,4-Diphosphabicyclo[2.2.2]octane(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diphosphabicyclo[2.2.2]octane(6CI,8CI,9CI)
• 1,4-diphosphabicyclo[2.2.2]octane
• Phosphine,triethylenebis-
• Triethylenediphosphine
• DTXSID70593338
• 1,4-diphospha-bicyclo[2,2,2]octane
• SCHEMBL4526306
• 280-61-5

• Inchi： 1S/C6H12P2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
• InChI Key： OXSKCZSMZGGCIT-UHFFFAOYSA-N
• SMILES： P12CCP(CC1)CC2

Computed Properties

• Exact Mass: 146.04156
• Monoisotopic Mass: 146.04142438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 1.97740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives